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Compound of Interest

Compound Name: Leucomycin A9

Cat. No.: B1236839 Get Quote

Leucomycin A9: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Leucomycin A9, a macrolide antibiotic.

It covers its chemical identity, physicochemical properties, biological activity, and mechanism of

action, with a focus on providing practical information for research and development.

Chemical Identity and Identifiers
Leucomycin A9 is a member of the leucomycin complex, a group of 16-membered macrolide

antibiotics produced by Streptomyces kitasatoensis.[1][2][3] It is also known by the synonym

Turimycin H2.[4] The definitive identification of Leucomycin A9 is established by its unique

CAS number and a range of other chemical identifiers.

A comprehensive list of these identifiers is provided in the table below to facilitate accurate

substance recognition and cross-referencing in research and regulatory documentation.
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Identifier Value Source(s)

CAS Number 18361-49-4 [1][4]

Molecular Formula C37H61NO14 [4][5]

Molecular Weight 743.88 g/mol [4][5]

IUPAC Name

[(2S,3S,4R,6S)-6-

[(2R,3S,4R,5R,6S)-6-

[[(4R,5S,6S,7R,9R,10R,11E,1

3E,16R)-4,10-dihydroxy-5-

methoxy-9,16-dimethyl-2-oxo-

7-(2-oxoethyl)-1-

oxacyclohexadeca-11,13-dien-

6-yl]oxy]-4-(dimethylamino)-5-

hydroxy-2-methyloxan-3-

yl]oxy-4-hydroxy-2,4-

dimethyloxan-3-yl] acetate

[4]
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Synonyms Turimycin H2 [4]

Physicochemical Properties
The physicochemical properties of Leucomycin A9 are crucial for its formulation, delivery, and

pharmacokinetic profile. While specific experimental data for some properties of Leucomycin
A9 are not widely published, information for the closely related leucomycin complex provides

valuable insights.

Property Value Source(s)

Solubility

Soluble in ethanol, methanol,

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO). Limited water

solubility.

[2]

Storage Store at -20°C. [7]

Biological Activity and Mechanism of Action
Leucomycin A9 exhibits potent antibacterial activity, primarily against Gram-positive bacteria.

[1] Like other macrolide antibiotics, its mechanism of action involves the inhibition of bacterial

protein synthesis.

Macrolides, including Leucomycin A9, bind to the 50S subunit of the bacterial ribosome. This

binding event interferes with the process of translation, ultimately halting the synthesis of

essential proteins and thereby inhibiting bacterial growth.

The following diagram illustrates the generalized mechanism of action for macrolide antibiotics,

including Leucomycin A9, at the bacterial ribosome.
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Caption: Mechanism of action of Leucomycin A9.

Experimental Protocols
While specific, detailed experimental protocols for Leucomycin A9 are not readily available in

the public domain, standard methodologies for macrolide antibiotics can be adapted. The

following provides a general framework for assessing the antibacterial activity of Leucomycin
A9.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Leucomycin A9 against various bacterial strains can be determined using the

broth microdilution method according to the guidelines provided by the Clinical and Laboratory

Standards Institute (CLSI).

Materials:

Leucomycin A9 reference standard

Appropriate bacterial strains (e.g., Staphylococcus aureus, Streptococcus pneumoniae)
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Spectrophotometer or microplate reader

Procedure:

Preparation of Leucomycin A9 Stock Solution: Prepare a stock solution of Leucomycin A9
in a suitable solvent such as DMSO.

Serial Dilutions: Perform serial two-fold dilutions of the Leucomycin A9 stock solution in

CAMHB in the 96-well microtiter plates to achieve a range of desired concentrations.

Bacterial Inoculum Preparation: Prepare a bacterial inoculum suspension equivalent to a 0.5

McFarland standard. Dilute this suspension to achieve a final concentration of approximately

5 x 10^5 colony-forming units (CFU)/mL in each well.

Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include

a positive control (bacteria with no antibiotic) and a negative control (broth only).

Incubation: Incubate the plates at 35-37°C for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of Leucomycin A9 that

completely inhibits visible growth of the bacteria.

The following workflow diagram outlines the key steps in determining the Minimum Inhibitory

Concentration (MIC) of Leucomycin A9.
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Caption: Workflow for MIC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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